Cas no 81202-01-9 (L-ISOLEUCINE (1-13C, 99%))

L-Isoleucine (1-13C, 99%) is a stable isotope-labeled amino acid, where the carbon-13 (13C) isotope is incorporated at the first position with a high isotopic purity of 99%. This compound is widely used in metabolic research, NMR spectroscopy, and isotopic tracing studies to investigate biochemical pathways and protein dynamics. The labeled 13C atom enables precise tracking of metabolic fluxes and structural analysis, making it valuable in proteomics and pharmaceutical research. Its high isotopic enrichment ensures minimal interference from natural isotopes, enhancing experimental accuracy. L-Isoleucine (1-13C, 99%) is supplied with certified purity and isotopic composition, meeting rigorous standards for scientific applications.
L-ISOLEUCINE (1-13C, 99%) structure
L-ISOLEUCINE (1-13C, 99%) structure
Product name:L-ISOLEUCINE (1-13C, 99%)
CAS No:81202-01-9
MF:C6H13NO2
MW:131.17
CID:5083532

L-ISOLEUCINE (1-13C, 99%) Chemical and Physical Properties

Names and Identifiers

    • L-ISOLEUCINE (1-13C, 99%)
    • Inchi: 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
    • InChI Key: AGPKZVBTJJNPAG-WHFBIAKZSA-N
    • SMILES: C(O)(=O)[C@H]([C@@H](C)CC)N

L-ISOLEUCINE (1-13C, 99%) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0375796-25mg
L-Isoleucine-1-13C
81202-01-9
25mg
$750.0 2022-04-26
ChemScence
CS-0375796-10mg
L-Isoleucine-1-13C
81202-01-9
10mg
$380.0 2022-04-26
ChemScence
CS-0375796-5mg
L-Isoleucine-1-13C
81202-01-9
5mg
$240.0 2022-04-26
1PlusChem
1P027JZE-5mg
L-Isoleucine-1-13C
81202-01-9 98%
5mg
$302.00 2024-04-21
1PlusChem
1P027JZE-10mg
L-Isoleucine-1-13C
81202-01-9 98%
10mg
$471.00 2024-04-21
1PlusChem
1P027JZE-25mg
L-Isoleucine-1-13C
81202-01-9 98%
25mg
$895.00 2024-04-21
Key Organics Ltd
MS-22780-10mg
L-Isoleucine-1-13C
81202-01-9 >97%
10mg
£629.67 2025-02-09
Key Organics Ltd
MS-22780-5mg
L-Isoleucine-1-13C
81202-01-9 >97%
5mg
£411.61 2025-02-09

Additional information on L-ISOLEUCINE (1-13C, 99%)

Introduction to L-ISOLEUCINE (1-13C, 99%) and Its Applications in Modern Research

The compound with the CAS number 81202-01-9, known as L-ISOLEUCINE (1-13C, 99%), is a specialized isotope-labeled amino acid that has garnered significant attention in the field of biochemical and pharmaceutical research. This high-purity labeled isoleucine is particularly valuable for its applications in metabolic studies, drug metabolism research, and the development of isotopic tracers. The inclusion of the carbon-13 isotope allows researchers to track metabolic pathways with high precision, making it an indispensable tool in modern scientific investigations.

L-ISOLEUCINE (1-13C, 99%) is a stereoisomer of isoleucine, an essential amino acid crucial for protein synthesis and various metabolic processes. The (1-13C) designation indicates that the carbon-13 isotope is specifically located at the first carbon position of the isoleucine molecule. This isotopic labeling technique provides a non-invasive method to study the kinetics and dynamics of metabolic pathways, enabling researchers to gain deeper insights into how cells process nutrients and respond to external stimuli.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further enhanced the utility of L-ISOLEUCINE (1-13C, 99%) in analytical chemistry. These techniques allow for the precise detection and quantification of labeled compounds, facilitating detailed studies on enzyme kinetics, metabolic flux analysis, and drug-drug interactions. The high purity of this compound ensures minimal interference from unlabelled isotopes, thereby improving the accuracy and reliability of experimental results.

In pharmaceutical research, L-ISOLEUCINE (1-13C, 99%) plays a pivotal role in understanding how drugs are metabolized within the body. By incorporating this labeled amino acid into drug candidates, researchers can monitor the metabolic pathways involved in drug breakdown and identify potential side effects or interactions. This information is critical for optimizing drug formulations and ensuring their safety and efficacy before they reach clinical trials.

The demand for high-quality isotopically labeled compounds like L-ISOLEUCINE (1-13C, 99%) has surged due to the increasing complexity of biological systems being studied. For instance, in systems biology research, this compound aids in constructing detailed metabolic networks by tracking the flow of carbon atoms through various enzymatic reactions. Such studies are essential for understanding diseases at a molecular level and developing targeted therapies.

Moreover, L-ISOLEUCINE (1-13C, 99%) finds applications in agricultural research, particularly in studying plant metabolism and nutrient uptake. By labeling amino acids used by plants, researchers can better understand how plants utilize nutrients under different environmental conditions. This knowledge can be leveraged to develop more efficient fertilizers and improve crop yields without compromising sustainability.

The synthesis of L-ISOLEUCINE (1-13C, 99%) requires precise control over reaction conditions to ensure high isotopic enrichment at the desired carbon position. Advances in chemical synthesis techniques have made it possible to produce this compound with greater efficiency and lower costs, making it more accessible to researchers worldwide. The development of continuous flow reactors has further improved yield and purity by minimizing side reactions and maximizing reaction efficiency.

As research methodologies evolve, the applications of L-ISOLEUCINE (1-13C, 99%) continue to expand. For example, in proteomics studies, this labeled amino acid can be used as an internal standard to quantify protein synthesis rates accurately. The integration of stable isotope labeling with mass spectrometry-based proteomics has revolutionized our ability to study protein dynamics in living cells.

In conclusion, L-ISOLEUCINE (1-13C, 99%) derived from CAS number 81202-01-9, represents a cornerstone in modern biochemical research. Its versatility in metabolic studies, drug development, agricultural science, and beyond underscores its importance as a tool for advancing scientific understanding across multiple disciplines. As technology progresses further into personalized medicine and precision health care, L-ISOLEUCINE (1-13C, 99%) will undoubtedly continue to play a pivotal role in shaping future medical breakthroughs.

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